trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one

• Molecular Formula: C5H6Cl2O3
• Molecular Weight: 185.00 g/mol
• IUPAC Name: (4S,5S)-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one
• InChI: InChI=1S/C5H6Cl2O3/c1-4(6)5(2,7)10-3(8)9-4/h1-2H3/t4-,5-/m1/s1
• InChI Key: CYWTZUGZRSAQEN-RFZPGFLSSA-N
• Isomeric SMILES: C[C@@]1([C@](OC(=O)O1)(C)Cl)Cl
• Canonical SMILES: CC1(C(OC(=O)O1)(C)Cl)Cl

Description

trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one: is a chemical compound with the molecular formula C5H6Cl2O3 and a molecular weight of 185.01 g/mol . It is a dioxolone derivative, often used in the preparation of various prodrugs . The compound is known for its white to off-white solid form and is hygroscopic, meaning it absorbs moisture from the air .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one typically involves the reaction of 4,5-dichloro-4,5-dimethyl-1,3-dioxolane with a suitable oxidizing agent . The reaction is carried out under controlled conditions to ensure the formation of the desired product. The melting point of the compound is between 88-90°C, and it has a predicted boiling point of 252.3±30.0°C .

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The compound is stored in a -20°C freezer under an inert atmosphere to maintain its stability .

Chemical Reactions Analysis

Types of Reactions: trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: It can be reduced under specific conditions to yield other products.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidizing Agents: Used for oxidation reactions.

Reducing Agents: Employed in reduction reactions.

Nucleophiles: Utilized in substitution reactions to replace chlorine atoms.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state derivatives, while substitution reactions can produce a variety of substituted dioxolane derivatives .

Scientific Research Applications

trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as a precursor in the synthesis of various organic compounds and prodrugs.

Biology: Employed in biochemical research to study enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells . The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

4,5-Dimethyl-1,3-dioxolan-2-one: A related compound with similar structural features but without the chlorine atoms.

4,5-Dichloro-1,3-dioxolan-2-one: Another derivative with chlorine atoms but different methyl group positioning.

Uniqueness: trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various research and industrial applications .